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Compound of Interest

Compound Name: 6beta-Hydroxyhispanone

CAS No.: 170711-93-0

Cat. No.: B161823

Get Quote

Executive Summary
6

-Hydroxyhispanone is a naturally occurring labdane-type diterpenoid, specifically classified as a
furanolabdanoid. It is primarily isolated from the aerial parts of Ballota aucheri and Leonurus
japonicus (Lamiaceae). The compound is structurally characterized by a labdane skeleton
featuring a furan ring, an exocyclic double bond at C-8(17), a ketone at C-7, and a hydroxyl
group at the C-6

position. It serves as a chemotaxonomic marker for the Ballota genus and exhibits potential
cytotoxic and cytoprotective activities.

Chemical Identity & Physicochemical Properties
The following identifiers establish the precise chemical entity for database integration and

regulatory verification.
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Metric Detail

Chemical Name
6

-Hydroxyhispanone

CAS Registry Number 170711-93-0

IUPAC Name
(6R)-15,16-epoxy-6-hydroxy-8(17),13(16),14-

labdatrien-7-one

Molecular Formula

C

H

O

Molecular Weight 316.44 g/mol

Chemical Class Diterpenoid (Furanolabdanoid)

Stereochemistry

6

-hydroxy (Exo orientation relative to the decalin

system)

Physicochemical Data
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Property Value

Physical State Solid / Crystalline Powder

Solubility
Soluble in CHCl

, MeOH, DMSO; Insoluble in water

UV Absorption (

)

Characteristic furan absorption bands (approx.

210-220 nm)

Key IR Signals

3450 cm

(OH), 1705 cm

(C=O), 1640 cm

(C=C), 875 cm

(Furan)

Structural Characterization
The structure of 6

-Hydroxyhispanone is defined by the hispanane framework (a modified labdane skeleton). The
absolute stereochemistry is confirmed via NMR spectroscopy and semi-synthetic correlation
with the known compound hispanolone.

Structural Features[1][4][12][13][14]
Labdane Core: A bicyclic decalin system fused to a side chain.

Furan Moiety: A heteroaromatic furan ring at the side chain terminus (C-13 to C-16),

characteristic of Ballota diterpenoids.

Oxygenation Pattern:

C-7 Ketone: An

-unsaturated ketone system conjugated with the exocyclic double bond.
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C-6

Hydroxyl: A secondary alcohol positioned beta (equatorial/axial depending on ring
conformation) adjacent to the ketone.

Unsaturation: An exocyclic methylene group at C-8(17).

Diagnostic NMR Signals (CDCl )
H NMR: Signals for the furan ring protons (

~6.2, 7.2, 7.3), exocyclic methylene protons (

~5.2, 5.8), and the carbinyl proton at C-6 (

~4.5).

C NMR: Carbonyl carbon at C-7 (

~200), olefinic carbons at C-8 and C-17, and the oxygenated methine at C-6.

Isolation Methodology
The following protocol outlines the extraction and purification workflow used to isolate 6

-Hydroxyhispanone from Ballota aucheri. This process relies on polarity-guided fractionation.

Protocol: Extraction from Ballota aucheri
Plant Material Preparation: Air-dry aerial parts of Ballota aucheri and grind to a fine powder

to maximize surface area.

Solvent Extraction: Macerate the powder in a mixture of Methanol/Chloroform (1:1) or pure

Acetone at room temperature for 48-72 hours.

Filtration & Concentration: Filter the extract to remove biomass. Evaporate the solvent under

reduced pressure (Rotavap) at <40°C to yield a crude gum.

Liquid-Liquid Partitioning:

Resuspend crude extract in MeOH:H
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O (9:1).

Partition sequentially with n-Hexane (to remove lipids/waxes) and Chloroform (CHCl

).

Collect the Chloroform fraction (contains the diterpenoids).[1]

Chromatographic Separation (Silica Gel):

Load the CHCl

fraction onto a Silica Gel 60 column.

Elute with a gradient of n-Hexane : Ethyl Acetate (starting 95:5

60:40).

Purification:

Monitor fractions via TLC (visualize with vanillin-H

SO

reagent; diterpenes turn purple/blue).

Combine fractions containing the target spot (

in Hex:EtOAc 7:3).

Perform preparative TLC or HPLC (C18 column, MeOH:H

O gradient) for final purification.

Crystallization: Recrystallize from Acetone/Diisopropyl ether to obtain pure 6

-Hydroxyhispanone.

Visualization: Isolation Workflow
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Caption: Step-by-step isolation workflow for 6

-Hydroxyhispanone from plant biomass.
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Biological Context & Activity
Research indicates that 6

-Hydroxyhispanone and its congeners (e.g., hispanolone, leojaponin) possess significant
biological activity, primarily attributed to the

-unsaturated ketone moiety which can act as a Michael acceptor.

Cytotoxicity: Exhibits moderate cytotoxic activity against specific cancer cell lines, consistent

with other furanolabdanoids.

Cytoprotection: Studies on the related compound Leojaponin suggest potential

cytoprotective effects against glutamate-induced toxicity in neuronal cells.

Chemotaxonomy: The presence of 6

-Hydroxyhispanone is a specific marker for the Ballota and Leonurus genera within the
Lamiaceae family.
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Modern chemotaxonomic context and reclassific

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

